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Compound of Interest

Compound Name: 1,2-Diethynylbenzene

Cat. No.: B1594171 Get Quote

General Synthetic Pathway
The most common early synthetic route to diethynylbenzene isomers involves a two-step

process starting from the corresponding divinylbenzene isomers. The first step is the

bromination of the vinyl groups to form a tetrabromoethylbenzene intermediate. This is followed

by a dehydrobromination reaction, typically using a strong base, to eliminate four equivalents of

hydrogen bromide and form the desired diethynylbenzene. This general transformation is

depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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